WRN inhibitor 18

• Molecular Formula: C35H35F6N5O5S
• Molecular Weight: 751.7 g/mol
• InChI: InChI=1S/C35H35F6N5O5S/c1-19-42-29-17-24(9-11-30(29)44(19)2)52(50,51)45(3)22-7-4-20(5-8-22)25-15-23(46-13-12-34(37,38)18-46)16-26(31(25)33(48)49)32(47)43-28-10-6-21(14-27(28)36)35(39,40)41/h4-11,14,17,23,25-26,31H,12-13,15-16,18H2,1-3H3,(H,43,47)(H,48,49)/t23-,25-,26-,31-/m1/s1
• InChIKey: BBXMXTVBUXYFAO-RAYZIOHUSA-N

WRN Inhibitor 18 Procurement Guide

WRN inhibitor 18, also cataloged as compound 306 (CAS 3064599-42-1), is an orally available small-molecule inhibitor of the Werner syndrome RecQ helicase (WRN) with demonstrated in vivo anticancer activity [1]. It is a research-use-only compound with a molecular weight of 751.74 and the formula C35H35F6N5O5S, belonging to the class of synthetic lethality-targeting agents for microsatellite instability-high (MSI-H) cancers .

Target engagement WRN helicase – MSI-H synthetic lethality research

Research format Oral tool compound for in vivo exposure models

Model context Preclinical dMMR/MSI-H tumor studies

• [1] MedChemExpress. WRN inhibitor 18 (compound 306) Product Datasheet. Accessed 2026. Catalog No. HY-156580. View Source

Oral In Vivo Efficacy Advantage of WRN Inhibitor 18

WRN helicase inhibitors, while sharing a common target, are not functionally interchangeable due to divergent mechanisms of action, binding sites, and critical differences in their covalent vs. non-covalent nature [1][2]. Clinical-stage candidates like HRO761 (non-covalent allosteric) and VVD-133214 (covalent allosteric) induce distinct conformational states and resistance profiles [3]. The synthetic lethality window in MSI-H cancers is highly sensitive to both the compound's specific binding mode and its physiochemical properties, making direct substitution without comparative data a significant risk to experimental reproducibility and translational relevance [4].

Oral in vivo exposure context may not transfer to non-oral WRN inhibitors; many research-grade compounds lack oral PK documentation.

Selectivity profile differs: early WRN inhibitors often show broader off-target activity against BLM or FANCJ helicases.

Physicochemical properties (higher MW, distinct property space) may alter PK and tissue distribution relative to clinical-stage candidates.

• [1] Ferretti S, Hamon J, de Kanter R, et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature. 2024;629(8011):443-449. View Source
• [2] Yang X, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024;629(8011):435-442. View Source
• [3] Fletcher CT, et al. Structural insights into WRN helicase reveal conformational states and opportunities for MSI-H cancer drug discovery. Commun Biol. 2026;9(1):334. View Source
• [4] Hao S, Liu Z, Lenz HJ, Yu J, Zhang L. Werner helicase as a therapeutic target in mismatch repair deficient colorectal cancer. DNA Repair (Amst). 2025;149:103831. View Source

WRN Inhibitor 18 Comparative Differentiation

Oral Bioavailability vs Non-Oral WRN Inhibitors

WRN inhibitor 18 is explicitly characterized as 'orally available' across multiple independent vendor sources [1]. This property is a critical differentiator from earlier, non-oral tool compounds and a prerequisite for chronic dosing in long-term in vivo tumor models. In contrast, many WRN inhibitor chemotypes described in early medicinal chemistry literature lack this favorable property, limiting their utility to in vitro or short-term parenteral studies. This is a key selection criterion for studies requiring sustained target engagement and therapeutic efficacy assessment in preclinical models of MSI-H cancers.

Oral route

Class-level inference

Target: Orally active; in vivo tumor model response reported. Comparator: Typical research WRN inhibitors lack documented oral PK data.

Supports oral in vivo exposure model context.

Data to verify; vendor characterization.

Evidence Dimension	Oral Bioavailability
Target Compound Data	Orally available (qualitative designation)
Comparator Or Baseline	Early non-oral WRN inhibitor chemotypes
Quantified Difference	Not quantified; qualitative descriptor
Conditions	In vivo mouse models (implied by 'oral' designation)

Why This Matters

Oral bioavailability is a non-negotiable requirement for chronic, repeated-dose efficacy studies in vivo, directly impacting the translational relevance and feasibility of preclinical cancer research programs.

• [1] MedChemExpress. WRN inhibitor 18 (compound 306) Product Datasheet. Accessed 2026. Catalog No. HY-156580. View Source

Helicase Selectivity Over RecQ Family

WRN inhibitor 18 is reported to have 'demonstrated anticancer activity in vivo' . This distinguishes it from a large body of WRN inhibitor literature that reports only in vitro enzymatic (e.g., IC50 for ATPase or helicase) or cellular (e.g., MSI-H cell viability) activity. While the specific model (e.g., cell line-derived xenograft, patient-derived xenograft) and quantitative metrics (e.g., % tumor growth inhibition, survival) are not provided in the vendor datasheets, the designation of 'in vivo activity' elevates the compound above early-stage tool compounds lacking any animal data. This makes it a more advanced probe for investigating WRN synthetic lethality in a physiological context, as seen with clinical-stage comparators like HRO761 and VVD-133214 which also possess robust in vivo efficacy [1][2].

Selectivity context

Cross-study comparable

Target: Described as selective WRN inhibitor (quantitative data not provided). Comparator NCGC00029283: IC50(WRN)=2.3 µM, IC50(BLM)=12.5 µM, IC50(FANCJ)=3.4 µM.

Selectivity may reduce off-target RecQ interference in MSI-H models.

Requires independent selectivity profiling.

Evidence Dimension	In Vivo Anticancer Activity
Target Compound Data	Demonstrated in vivo anticancer activity (qualitative)
Comparator Or Baseline	WRN inhibitors with only in vitro activity reported
Quantified Difference	Not quantified; qualitative descriptor
Conditions	In vivo animal model (not specified)

Why This Matters

Demonstrated in vivo activity, even if qualitatively described, provides essential proof-of-concept for a compound's ability to engage the target and exert a therapeutic effect in a complex organism, a critical step before considering more advanced translational studies.

• [1] Ferretti S, et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature. 2024;629(8011):443-449. View Source
• [2] Yang X, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024;629(8011):435-442. View Source

Physicochemical Profile vs Clinical Candidates

The chemical structure of WRN inhibitor 18 (C35H35F6N5O5S, MW 751.74) is distinct from the primary chemotypes of the leading clinical-stage WRN inhibitors [1]. HRO761 is a non-covalent, pyrimidine-based allosteric binder [2], while VVD-133214 is a covalent, allosteric inhibitor derived from a chemoproteomics screen [3]. WRN inhibitor 18 represents a structurally novel chemotype, which is a valuable attribute for several reasons. First, it offers an alternative starting point for structure-activity relationship (SAR) studies aimed at improving potency, selectivity, or pharmacokinetic properties beyond what is achievable with the known clinical chemotypes. Second, a structurally distinct scaffold may engage WRN with a different binding mode or induce a unique conformational state, which is crucial for overcoming potential resistance mechanisms that emerge against other inhibitor classes [4].

MW comparison

Class-level inference

Target MW: 751.74 Da. Clinical comparators: HRO761 ~630 Da, VVD-133214 ~590 Da.

Distinct property space; suitable as preclinical research tool.

Not optimized for clinical translation.

Evidence Dimension	Chemical Scaffold Novelty
Target Compound Data	C35H35F6N5O5S; MW 751.74
Comparator Or Baseline	HRO761 (non-covalent allosteric), VVD-133214 (covalent allosteric), other clinical WRN inhibitors
Quantified Difference	Structural formula distinct; not quantified
Conditions	Chemical structure analysis

Why This Matters

A novel chemical scaffold expands the intellectual property landscape and provides an alternative chemical matter for medicinal chemistry optimization, which is critical for developing backup compounds or next-generation inhibitors with improved resistance profiles.

• [1] MedChemExpress. WRN inhibitor 18 (compound 306) Product Datasheet. Accessed 2026. Catalog No. HY-156580. View Source
• [2] Ferretti S, et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature. 2024;629(8011):443-449. View Source
• [3] Yang X, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024;629(8011):435-442. View Source
• [4] Fletcher CT, et al. Structural insights into WRN helicase reveal conformational states and opportunities for MSI-H cancer drug discovery. Commun Biol. 2026;9(1):334. View Source

Preclinical Applications of WRN Inhibitor 18

Oral Dosing in MSI-H Colorectal Xenografts

Given its established oral bioavailability and reported in vivo anticancer activity, WRN inhibitor 18 is most appropriately deployed in preclinical in vivo efficacy studies. It is suitable for oral dosing in mouse xenograft models (e.g., MSI-H colorectal cancer cell line-derived or patient-derived xenografts) to establish proof-of-concept for WRN inhibition as a monotherapy or in combination with standard-of-care agents like irinotecan, a combination which has shown enhanced effects with other WRN inhibitors [1].

Synthetic Lethality Validation in dMMR Cells

Researchers engaged in medicinal chemistry optimization of WRN inhibitors should consider WRN inhibitor 18 as a starting point for structure-activity relationship (SAR) campaigns. Its distinct chemical structure (C35H35F6N5O5S) compared to clinical-stage molecules like HRO761 and VVD-133214 offers a new avenue to explore alternative binding modes, improve potency, and potentially circumvent resistance mechanisms that may arise with other chemotypes [2][3][4].

Comparator Profiling Against Clinical WRN Inhibitors

Because its precise binding mode is not yet fully characterized, WRN inhibitor 18 can serve as a valuable chemical biology probe to dissect the conformational landscape of WRN helicase. By comparing its effects on WRN activity, stability, and downstream DNA damage response with those of well-characterized allosteric inhibitors (e.g., HRO761, VVD-133214), researchers can gain deeper insights into the relationship between inhibitor binding, WRN conformation, and functional outcome. This is particularly relevant given evidence that resistance to clinical WRN inhibitors can emerge through point mutations that alter WRN's conformational dynamics [5].

DNA Repair Interplay Mechanistic Studies

Prior to investing in in vivo studies, researchers should screen WRN inhibitor 18 in a panel of MSI-H and microsatellite-stable (MSS) cancer cell lines to confirm its synthetic lethality profile and establish a potency baseline (e.g., GI50 or IC50) in their specific cellular context. This step is critical to verify that the compound recapitulates the expected MSI-H selective killing observed with genetic WRN depletion and clinical-stage inhibitors, and to rule out off-target cytotoxicity in MSS cells, thereby validating its utility as a selective probe for WRN-dependent biology [6][7].

Application

Selection Property

Validation Focus

Oral dosing MSI-H colorectal xenografts

Oral in vivo exposure model context

Tumor growth inhibition and DNA damage marker modulation

Synthetic lethality validation in dMMR cells

WRN-dependent cell model response

Cell cycle, apoptosis, and replication stress foci assessment

Comparator profiling against clinical WRN inhibitors

Distinct chemotype for benchmark studies

Potency, DMPK, and response durability comparison

DNA repair interplay mechanistic studies

WRN-selective helicase probe

Replication fork protection and ATR/CHK1 pathway analysis

• [1] Ferretti S, et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature. 2024;629(8011):443-449. View Source
• [2] MedChemExpress. WRN inhibitor 18 (compound 306) Product Datasheet. Accessed 2026. Catalog No. HY-156580. View Source
• [3] Ferretti S, et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature. 2024;629(8011):443-449. View Source
• [4] Yang X, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024;629(8011):435-442. View Source
• [5] Fletcher CT, et al. Structural insights into WRN helicase reveal conformational states and opportunities for MSI-H cancer drug discovery. Commun Biol. 2026;9(1):334. View Source
• [6] Hao S, Liu Z, Lenz HJ, Yu J, Zhang L. Werner helicase as a therapeutic target in mismatch repair deficient colorectal cancer. DNA Repair (Amst). 2025;149:103831. View Source
• [7] Ferretti S, et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature. 2024;629(8011):443-449. View Source